2-Methylcyclohexanone
2-Methylcyclohexanone
2-Methylcyclohexanone, also known as fema 3946 or tetrahydro-O-cresol, belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. 2-Methylcyclohexanone exists as a liquid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2-methylcyclohexanone is primarily located in the cytoplasm. 2-Methylcyclohexanone has a minty and peppermint taste.
O-methylcyclohexanone appears as a water-white to pale yellow liquid with an acetone-like odor. Less dense than water. Vapors heavier than air. Flash point near 135°F. May be toxic by ingestion. Used as a solvent.
O-methylcyclohexanone appears as a water-white to pale yellow liquid with an acetone-like odor. Less dense than water. Vapors heavier than air. Flash point near 135°F. May be toxic by ingestion. Used as a solvent.
Brand Name:
Vulcanchem
CAS No.:
583-60-8
VCID:
VC0044802
InChI:
InChI=1S/C7H12O/c1-6-4-2-3-5-7(6)8/h6H,2-5H2,1H3
SMILES:
CC1CCCCC1=O
Molecular Formula:
CH3C6H9O
Molecular Weight:
112.17 g/mol
2-Methylcyclohexanone
CAS No.: 583-60-8
Reference Standards
VCID: VC0044802
Molecular Formula: CH3C6H9O
Molecular Weight: 112.17 g/mol
| CAS No. | 583-60-8 |
|---|---|
| Product Name | 2-Methylcyclohexanone |
| Molecular Formula | CH3C6H9O |
| Molecular Weight | 112.17 g/mol |
| IUPAC Name | 2-methylcyclohexan-1-one |
| Standard InChI | InChI=1S/C7H12O/c1-6-4-2-3-5-7(6)8/h6H,2-5H2,1H3 |
| Standard InChIKey | LFSAPCRASZRSKS-UHFFFAOYSA-N |
| SMILES | CC1CCCCC1=O |
| Canonical SMILES | CC1CCCCC1=O |
| Boiling Point | 329 °F at 760 mm Hg (USCG, 1999) 162.5 °C 165.1 °C 329°F 325°F |
| Colorform | Water-white to pale yellow liquid Colorless liquid Colorless liquid. |
| Density | 0.93 (USCG, 1999) 0.925 at 20 °C/4 °C 0.924-0.926 0.93 |
| Flash Point | 118 °F (USCG, 1999) 118°F |
| Melting Point | -6.8 °F (USCG, 1999) -14 °C 6.8°F 7°F |
| Physical Description | O-methylcyclohexanone appears as a water-white to pale yellow liquid with an acetone-like odor. Less dense than water. Vapors heavier than air. Flash point near 135°F. May be toxic by ingestion. Used as a solvent. Colourless liquid; weak peppermint scent Colorless liquid with a weak, peppermint-like odor. |
| Description | 2-Methylcyclohexanone, also known as fema 3946 or tetrahydro-O-cresol, belongs to the class of organic compounds known as cyclic ketones. These are organic compounds containing a ketone that is conjugated to a cyclic moiety. 2-Methylcyclohexanone exists as a liquid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2-methylcyclohexanone is primarily located in the cytoplasm. 2-Methylcyclohexanone has a minty and peppermint taste. O-methylcyclohexanone appears as a water-white to pale yellow liquid with an acetone-like odor. Less dense than water. Vapors heavier than air. Flash point near 135°F. May be toxic by ingestion. Used as a solvent. |
| Solubility | Insoluble (NIOSH, 2016) Insol in water; sol in alcohol and ether insoluble in water; soluble in ether Miscible at room temperature (in ethanol) Insoluble |
| Synonyms | (±)-2-Methylcyclohexanone; 2-Methyl-1-cyclohexanone; 2-Methylcyclohexane-1-one; NSC 524; α-Methylcyclohexanone; |
| Vapor Density | 3.86 (air = 1) |
| Vapor Pressure | 1 mm Hg (NIOSH, 2016) 2.25 mmHg 1 mmHg |
| PubChem Compound | 11419 |
| Last Modified | Nov 11 2021 |
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